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Compound of Interest

Compound Name: Diisobutyl phthalate

Cat. No.: B1670626

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diisobutyl Phthalate (DIBP), a widely
used plasticizer. This document consolidates essential information regarding its chemical
identity, physicochemical properties, metabolic pathways, toxicological profile, and analytical
methodologies for its determination.

Chemical Identity and Properties

Diisobutyl phthalate is the diester of phthalic acid and isobutanol. It is a colorless, oily liquid
with a faint ester-like odor.[1] It is primarily used as a plasticizer to enhance the flexibility and
durability of various polymers.

IUPAC Name: bis(2-methylpropyl) benzene-1,2-dicarboxylate[2]
CAS Number: 84-69-5[2]

Physicochemical Properties

A summary of the key physicochemical properties of diisobutyl phthalate is presented in
Table 1. This data is crucial for understanding its environmental fate, transport, and behavior in
biological systems.
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Property Value Reference
Molecular Formula C16H2204 --INVALID-LINK--
Molecular Weight 278.34 g/mol --INVALID-LINK--
Boiling Point 327 °C --INVALID-LINK--
Melting Point -37°C --INVALID-LINK--
Density 1.039 g/mL at 25 °C --INVALID-LINK--
Water Solubility Insoluble --INVALID-LINK--
Log P (Octanol/Water Partition

Coefficient) 4.11 --INVALID-LINK--
Vapor Pressure 1.3 x10~* mmHg at 25 °C --INVALID-LINK--

Metabolism and Toxicological Profile
Metabolic Pathway

Upon ingestion or dermal absorption, diisobutyl phthalate is rapidly metabolized. The primary
metabolic pathway involves hydrolysis to its monoester, monoisobutyl phthalate (MIBP), which
is considered the main active metabolite. MIBP can be further oxidized to form hydroxylated

metabolites.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1670626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Oxidized Metabolites
(e.g., 2-hydroxy-MIBP)

Oxidation (CYP450)

Diisobutyl Phthalate (DIBP) BREEEYEEIESECEDM \\ ic ohutyl Phthalate (MIBP)

Urinary Excretion

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Phthalate Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diisobutyl Phthalate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670626#diisobutyl-phthalate-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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